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Compound of Interest

Compound Name: 2-Nitro-2-hexene

Cat. No.: B15491944 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous chemicals like 2-Nitro-2-hexene.

This document provides crucial safety and logistical information, including personal protective

equipment (PPE) recommendations, handling procedures, and disposal guidelines. While a

specific Safety Data Sheet (SDS) for 2-Nitro-2-hexene is not readily available in the public

domain, this guidance is based on the known hazards of similar chemical structures, such as

other nitroalkenes and hexene isomers.

Chemical Properties and Potential Hazards

2-Nitro-2-hexene is a nitroalkene. Nitro compounds can be toxic and should be handled with

care. The "hexene" component suggests that the substance is likely a flammable liquid. Vapors

may be heavier than air and can form explosive mixtures with air.[1] The nitro group adds to the

hazardous nature of the compound. Similar nitro compounds are harmful if swallowed, in

contact with skin, or if inhaled.[2][3] Therefore, it is critical to use this chemical in a well-

ventilated area, preferably within a chemical fume hood, and to avoid all direct contact.

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is essential to minimize exposure and ensure safety. The

following table summarizes the recommended PPE for handling 2-Nitro-2-hexene.
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PPE Category Equipment Specifications and Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should be worn to

protect against chemical

splashes.[4] A face shield

provides an additional layer of

protection for the entire face

and should be worn over the

goggles, especially when there

is a risk of splashing or

exothermic reactions.[5]

Hand Protection Chemical-Resistant Gloves

There is no one-size-fits-all

glove for all chemicals.[4] For

handling organic compounds

like 2-Nitro-2-hexene, nitrile or

neoprene gloves are generally

recommended for their

resistance to a range of

chemicals.[4] It is crucial to

consult the glove

manufacturer's compatibility

chart for specific breakthrough

times and to change gloves

frequently, especially after any

contact with the chemical.[5]

Body Protection
Flame-Resistant Laboratory

Coat

A flame-resistant lab coat

should be worn to protect

against accidental splashes

and potential fires.[5] The lab

coat should be fully buttoned

to cover as much skin as

possible.[5] For larger

quantities or increased risk of

exposure, chemical-resistant

coveralls may be necessary.[6]
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Foot Protection Closed-Toe Shoes

Shoes that fully cover the feet

are mandatory in a laboratory

setting to protect against spills.

[5]

Respiratory Protection Respirator (if necessary)

Work should be conducted in a

well-ventilated area, such as a

chemical fume hood, to

minimize inhalation of vapors.

[2] If engineering controls are

not sufficient to maintain

exposure below acceptable

limits, or during spill cleanup, a

respirator with an appropriate

organic vapor cartridge should

be used.[5]

Operational Plan: Handling and Storage
Handling:

Always handle 2-Nitro-2-hexene in a well-ventilated area, preferably inside a certified

chemical fume hood.[2]

Use the smallest quantity of the chemical necessary for the experiment.

Ground and bond containers and receiving equipment to prevent static discharge, which can

ignite flammable vapors.[7]

Use non-sparking tools.[7]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[7]
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Keep the container tightly closed when not in use.[7]

Store away from incompatible materials such as oxidizing agents and strong acids.[1]

Disposal Plan
Chemical waste must be disposed of according to institutional, local, and national regulations.

Waste Collection: Collect waste 2-Nitro-2-hexene and any contaminated materials (e.g.,

gloves, paper towels) in a designated, properly labeled, and sealed hazardous waste

container.

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal company. Do not dispose of this chemical

down the drain.[8]

Emergency Procedures
Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

and remove contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Spill: Evacuate the area. If the spill is small, absorb it with an inert material (e.g., sand,

vermiculite) and place it in a sealed container for disposal. For large spills, contact your

institution's EHS office immediately. Eliminate all ignition sources.[2]

Visual Workflow for PPE Selection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC389940050&productDescription=CIS-2-HEXENE%2C+95%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC149900050&countryCode=US&language=en
https://www.benchchem.com/product/b15491944?utm_src=pdf-body
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.tcichemicals.com/BE/en/sds/N0639_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC149900050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0639_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC149900050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/N0639_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 2-Nitro-2-hexene.

Hazard Assessment

Operational Procedure

Start: Prepare to handle
2-Nitro-2-hexene

Identify Potential Hazards:
- Flammability

- Toxicity (Inhalation, Skin, Ingestion)
- Splash Risk

Begin

Eye/Face Protection:
- Chemical Splash Goggles

- Face Shield (if splash risk is high)

Select

Hand Protection:
- Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

Select

Body Protection:
- Flame-Resistant Lab Coat

- Chemical-Resistant Apron/Coveralls (for large quantities)

Select

Respiratory Protection:
- Work in Fume Hood

- Respirator (if ventilation is inadequate)

Select

Proceed with Handling in
Designated Area

Segregate and Dispose of Waste
According to Protocol
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Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Nitro-2-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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